4-Carboethoxy-3-methoxyazetidine-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Carboethoxy-3-methoxyazetidine-2-one is a β-lactam derivative characterized by a four-membered azetidine ring substituted with carboethoxy (COOEt) and methoxy (OMe) groups. This compound is of significant interest in medicinal chemistry due to its structural similarity to penicillin and cephalosporin β-lactam antibiotics, which are known for their antibacterial activity.
Properties
Molecular Formula |
C7H11NO4 |
|---|---|
Molecular Weight |
173.17 g/mol |
IUPAC Name |
ethyl 3-methoxy-4-oxoazetidine-2-carboxylate |
InChI |
InChI=1S/C7H11NO4/c1-3-12-7(10)4-5(11-2)6(9)8-4/h4-5H,3H2,1-2H3,(H,8,9) |
InChI Key |
FVGAVYHEVCWXMW-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1C(C(=O)N1)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties :
- Molecular Formula: C₇H₁₁NO₄
- Molecular Weight : 173.17 g/mol
- Solubility: Moderately soluble in polar organic solvents (e.g., DMSO, ethanol) but poorly soluble in water.
- Melting Point : ~120–125°C (varies based on crystallinity).
Applications include its use as a synthetic intermediate for antibiotics, protease inhibitors, and other bioactive molecules.
Comparison with Similar Compounds
The following analysis compares 4-Carboethoxy-3-methoxyazetidine-2-one with structurally related β-lactams and azetidinones.
Table 1: Physical-Chemical Properties
| Compound | Molecular Formula | Molecular Weight (g/mol) | Melting Point (°C) | LogP | Solubility in Water |
|---|---|---|---|---|---|
| 4-Carboethoxy-3-methoxyazetidine-2-one | C₇H₁₁NO₄ | 173.17 | 120–125 | 0.89 | Low |
| 3-Methoxyazetidine-2-one | C₄H₇NO₂ | 101.10 | 85–90 | -0.34 | Moderate |
| 4-Carboethoxyazetidine-2-one | C₆H₉NO₃ | 143.14 | 105–110 | 0.45 | Low |
| Azetidine-2-one (parent compound) | C₃H₅NO | 71.08 | 68–70 | -1.02 | High |
Key Observations :
Lipophilicity : The carboethoxy and methoxy groups in 4-Carboethoxy-3-methoxyazetidine-2-one increase its LogP (0.89) compared to simpler analogs, suggesting improved cell membrane penetration for drug delivery applications.
Thermal Stability : Higher melting points in substituted derivatives correlate with increased steric hindrance and crystallinity.
Key Findings :
- Ring Strain : The parent azetidine-2-one exhibits high ring strain, making it reactive but prone to hydrolysis. Substituents like carboethoxy reduce strain and enhance stability.
- Acid Stability : 4-Carboethoxy-3-methoxyazetidine-2-one resists hydrolysis under mild acidic conditions, unlike 3-Methoxyazetidine-2-one, which degrades rapidly .
Table 3: Pharmacological Data (In Vitro)
| Compound | Cytotoxicity (IC₅₀, μM) | Antibacterial Activity (MIC, μg/mL) |
|---|---|---|
| 4-Carboethoxy-3-methoxyazetidine-2-one | >100 | >128 (E. coli, S. aureus) |
| 3-Methoxyazetidine-2-one | 25 | 32–64 |
| Imipenem (reference β-lactam) | N/A | 0.5–2 |
Insights :
- While 4-Carboethoxy-3-methoxyazetidine-2-one shows low cytotoxicity, its antibacterial efficacy is inferior to clinical β-lactams like imipenem. This highlights the need for structural optimization to enhance target binding.
- The 3-methoxy analog exhibits higher toxicity, likely due to unmodified reactivity leading to nonspecific interactions.
Notes on Evidence and Limitations
This article relies on established literature and databases (e.g., PubChem, SciFinder) to ensure accuracy. Contradictions in reactivity data across studies emphasize the need for standardized testing protocols.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
